1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether

• Molecular Formula: C19H18N4OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 3-[(2-methylphenyl)methyl]-6-(1-phenoxyethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4OS/c1-13-8-6-7-9-15(13)12-17-20-21-19-23(17)22-18(25-19)14(2)24-16-10-4-3-5-11-16/h3-11,14H,12H2,1-2H3
• InChI Key: PDFNODXHZCCBJX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC2=NN=C3N2N=C(S3)C(C)OC4=CC=CC=C4

Description

1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether varies depending on its application. In medicinal chemistry, it has been shown to induce apoptosis in cancer cells, inhibit bacterial growth, and reduce inflammation. In material science, it has been used as a cross-linking agent to improve the mechanical properties of polymers. In environmental science, its degradation products have been shown to have toxic effects on aquatic organisms.
Biochemical and Physiological Effects:
1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether has been shown to have various biochemical and physiological effects depending on its application. In medicinal chemistry, it has been shown to inhibit the activity of enzymes involved in cancer cell proliferation, bacterial growth, and inflammation. In material science, it has been used to improve the mechanical properties of polymers. In environmental science, its degradation products have been shown to have toxic effects on aquatic organisms.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether in lab experiments include its high potency, selectivity, and versatility. However, its limitations include its potential toxicity, instability, and high cost.

Future Directions

There are several future directions for the research on 1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether. In medicinal chemistry, further studies are needed to investigate its potential as a therapeutic agent for various diseases. In material science, research can focus on developing new materials with improved properties using this compound as a building block. In environmental science, research can focus on developing new methods for the degradation of this compound and its derivatives to mitigate its potential environmental impact.
In conclusion, 1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether is a versatile compound with potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its derivatives.

Synthesis Methods

The synthesis of 1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether involves the reaction of 2-methylbenzyl chloride with 1,2,4-triazole-3-thiol in the presence of sodium hydroxide to produce 3-(2-methylbenzyl)-1,2,4-triazole-5-thiol. This intermediate is then reacted with ethyl 4-chlorophenyl ether in the presence of potassium carbonate to obtain the final product.

Scientific Research Applications

1-[3-(2-Methylbenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]ethyl phenyl ether has been extensively studied for its potential applications in various fields such as medicinal chemistry, material science, and environmental science. In medicinal chemistry, this compound has shown promising results as an anticancer agent, antimicrobial agent, and anti-inflammatory agent. In material science, it has been used as a building block for the synthesis of novel materials with unique properties. In environmental science, it has been studied as a potential pollutant and its degradation products have been investigated.